Oxazolo[5,4-c]pyridin-2(1H)-one

• IUPAC Name: 1H-[1,3]oxazolo[5,4-c]pyridin-2-one
• InChI: InChI=1S/C6H4N2O2/c9-6-8-4-1-2-7-3-5(4)10-6/h1-3H,(H,8,9)
• InChI Key: YKGGWPMONQFUPR-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC2=C1NC(=O)O2
• Molecular Formula: C6H4N2O2
• DSSTOX Substance ID: DTXSID50738184
• Molecular Weight: 136.11 g/mol
• CAS RN: 68523-29-5

Description

Synthesis Analysis

The synthesis of similar compounds, such as oxazolo[5′,4′:4,5]pyrano[2,3-b]pyridine, has been reported. A palladium-catalyzed direct C–H bond functionalization methodology was used to build the tricyclic scaffold as well as to achieve the subsequent C–H bond functionalization.

Scientific Research Applications

Oxazolopyridinone is used in a wide range of scientific research applications. It is used as a starting material for the synthesis of a variety of organic compounds, including pharmaceuticals, pesticides, dyes, and fragrances. It is also used as a reagent in organic synthesis, as a catalyst in reactions, and as a building block for the synthesis of heterocyclic compounds.

Mechanism of Action

Oxazolopyridinone is a versatile reagent that can be used in a variety of reactions. Its mechanism of action depends on the type of reaction it is used in. In the Knoevenagel condensation, it acts as a nucleophile, attacking the electrophilic aldehyde to form a new carbon-carbon bond. In the Schmidt reaction, it acts as an electrophile, reacting with the nucleophilic amide to form a new carbon-carbon bond.
Biochemical and Physiological Effects
Oxazolopyridinone is not known to have any direct biochemical or physiological effects. However, it is used as a starting material for the synthesis of a variety of organic compounds, some of which may have biochemical or physiological effects.

Advantages and Limitations for Lab Experiments

Oxazolopyridinone has a number of advantages for use in laboratory experiments. It is relatively inexpensive and readily available, and it is a versatile reagent that can be used in a variety of reactions. It is also relatively stable and has a relatively low toxicity. However, it is also relatively unreactive and can be difficult to work with in some cases.

Future Directions

There are a number of potential future directions for research involving oxazolopyridinone. The use of oxazolopyridinone as a starting material for the synthesis of a variety of organic compounds could be further explored, as could its use as a reagent in organic synthesis and a catalyst in reactions. Additionally, the use of oxazolopyridinone as a building block for the synthesis of heterocyclic compounds could be further explored. Finally, the potential biochemical and physiological effects of compounds synthesized from oxazolopyridinone could be investigated.

Safety and Hazards

The safety data sheet for a similar compound, 2-(Methylthio)oxazolo[5,4-c]pyridine, suggests that it causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye.